Cas no 150024-49-0 (1,1'-Binaphthalene,2,2'-dibromo-, (1S)-)

• Product Name: 1,1'-Binaphthalene,2,2'-dibromo-, (1S)-
• CAS No: 150024-49-0
• MF: C₂₀H₁₂Br₂
• MW: 412.117283821106
• CID: 99994
• PubChem ID: 619909
• Update Time: 2025-06-08

1,1'-Binaphthalene,2,2'-dibromo-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Binaphthalene,2,2'-dibromo-, (1S)-
• (+/-)-2,2'-dibromo-1,1'-binaphthalene
• (aRS)-2,2'-dibromo-1,1'-binaphthalene
• (R)-
• (R)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL MONOOXIDE
• (R)-2-diphenylphosphino-2'-diphenylphosphinyl-1,1'-binaphthyl
• (R)-2-diphenylphosphinyl-2'-diphenylphosphino-1,1'-binaphthyl
• (RS)-2,2'-dibromo-1,1'-binaphthyl
• 2-(diphenylphosphinyl)-2'-(diphenylphosphanyl)-1,1'-binaphthalene
• 2,2'-dibromo-[1,1']binaphthalenyl
• AG-E-00039
• CTK4C7527
• S-(-)-2,2-DIBROMO-1,1'-BINAPHTHYL
• S-2,2'-dibromo-1,1'-binaphthalene
• (1S)-2,2'-dibroMo-1,1'-Binaphthalene
• SY010036
• 2,2'-Dibromo-1,1'-binaphthalene
• 1,1'-Binaphthalene, 2,2'-dibromo-, (1S)-
• CS-0085184
• 150024-49-0
• DTXSID60347302
• C76392
• 74866-28-7
• (S)-2,2'-Dibromo-1,1'-binaphthalene
• SCHEMBL1239327
• 2,2'-Dibromo-1,1'-binaphthyl, 96%
• 86688-08-6
• MFCD00188005
• 2,2 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -binaphthyl
• Racemic-2,2-dibromo-1,1-binaphthyl
• 2,2(2)-Dibromo-1,1(2)-binaphthyl
• CS-0085186
• AKOS022175619
• 2,2-dibromo-1,1-binaphthyl
• (R)-2,2'-Dibromo-1,1'-binaphthalene
• 2,2'-dibromo-[1,1']binaphthyl
• FT-0641544
• Racemic-2,2'-dibromo-1.1'-binaphthyl
• 2-bromo-1-(2-bromonaphthalen-1-yl)naphthalene
• SY073121
• 2,2'-Dibromo[1,1']binaphthyl
• ()-2,2-Dibromo-1,1-binaphthyl
• AS-10663
• 1,1'-Binaphthalene, 2,2'-dibromo-
• racemic-2,2'-Dibromo-1,1'-binaphthyl
• ZCA86628
• D4221
• (S)-2,2 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -binaphthalene
• 2,2'-DIBROMO-1,1'-BINAPHTHYL
• (R)?-2,?2'-Dibromo-1,?1'-binaphthalene
• S-(-)-2,2-DIBROMO-1,1/'-BINAPHTHYL
• (1R)-2,2'-Dibromo-1,1'-binaphthalene
• R-(+)-2,2-DIBROMO-1,1'-BINAPHTHYL
• E76042
• (S)-(-)-2,2-Dibromo-1,1-binaphthyl
• (S)-2,2'-Dibromo-1,1'-binaphthalene, 99%e.e.
• (1S)-2,2'-Dibromo-1,1'-binaphthalene, min. 98%
• (+/-)-2,2-Dibromo-1,1-Binaphthyl
• DB-009482

• Inchi： 1S/C20H12Br2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12H
• InChI Key： IJUDEFZBMMRSNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)Br

Computed Properties

• Exact Mass: 411.92853g/mol
• Monoisotopic Mass: 409.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 1,1'-Binaphthalene,2,2'-dibromo-, (1S)-

1,1'-Binaphthalene,2,2'-dibromo-, (1S)-: A Comprehensive Overview of Its Applications and Recent Research Developments

1,1'-Binaphthalene,2,2'-dibromo-, (1S)- is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its binaphthalene core structure and brominated substituents, has garnered considerable attention due to its unique chemical properties and potential applications in various scientific domains. The presence of stereochemistry at the (1S) position adds an additional layer of complexity and interest, making it a subject of extensive study in synthetic chemistry and molecular recognition.

The molecular structure of 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- consists of two naphthalene rings connected by a central bridge, with bromine atoms substituting at the 2-position of each ring. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in designing novel materials and pharmaceuticals. The stereochemical configuration at the (1S) position further enhances its utility in asymmetric synthesis and catalysis.

In recent years, 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- has been extensively investigated for its role in the development of chiral ligands and catalysts. Chiral molecules are crucial in pharmaceuticals as they often determine the efficacy and selectivity of drugs. The binaphthalene scaffold provides an excellent platform for constructing chiral environments due to its rigid structure and tunable electronic properties. Researchers have leveraged this compound to develop highly efficient asymmetric catalysts for various organic transformations.

One of the most notable applications of 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- is in the field of pharmaceutical synthesis. Its brominated structure makes it a versatile intermediate for constructing more complex molecules. For instance, it has been used in the synthesis of binaphthyl-based drugs that exhibit potent biological activities. These drugs target various therapeutic areas, including cancer treatment and central nervous system disorders. The stereochemical purity of (1S) configuration ensures that the final drug products maintain high enantiomeric excess, which is critical for their pharmacological efficacy.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The binaphthalene core provides a stable backbone for designing molecules with tailored electronic properties. By modifying the substituents on the bromine atoms, scientists can fine-tune the optoelectronic characteristics of these materials. This has led to the creation of novel organic materials with enhanced performance in electronic devices.

Recent studies have also highlighted the potential of 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- in supramolecular chemistry. Its ability to form stable complexes with other molecules makes it an ideal candidate for designing molecular recognition systems. These systems have applications in sensors, molecular machines, and drug delivery systems. The bromine atoms serve as anchor points for further functionalization, allowing researchers to create complex supramolecular architectures with specific functionalities.

The synthesis of 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- is another area where significant advancements have been made. Modern synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric purity. Techniques such as asymmetric cross-coupling reactions and chiral resolution methods have been particularly useful in achieving this goal. These advancements have not only facilitated research but also opened new avenues for industrial applications.

The future prospects of 1,1'-Binaphthalene,2,2'-dibromo-, (1S)- are vast and exciting. As our understanding of its properties continues to grow, so does its potential for innovation across multiple scientific disciplines. Whether it is in pharmaceuticals, materials science, or supramolecular chemistry, this compound is poised to play a pivotal role in shaping the future of chemical research.